Cas no 1247185-18-7 (4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole
• CAS No: 1247185-18-7
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 6569834
• PubChem ID: 62399497
• Update Time: 2025-05-24

4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole
• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-cyclohexyl-

• Inchi： 1S/C9H14ClN3/c10-6-8-7-13(12-11-8)9-4-2-1-3-5-9/h7,9H,1-6H2
• InChI Key： INESEWNMHNHYGZ-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C=C(CCl)N=N1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 341.7±34.0 °C(Predicted)
• pka: -0.40±0.70(Predicted)

Additional information on 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole (CAS No. 1247185-18-7) and Its Applications in Modern Chemical Biology

The compound 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole (CAS No. 1247185-18-7) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, combining a cyclohexyl group with a triazole ring and a chloromethyl substituent, make it a versatile intermediate for the synthesis of various biologically active molecules. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging applications in drug discovery and medicinal chemistry.

At the core of understanding 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole lies its molecular architecture. The presence of a triazole ring introduces a nitrogen-rich scaffold that is highly reactive and capable of forming hydrogen bonds, which is crucial for interactions with biological targets. The chloromethyl group serves as a versatile handle for further functionalization, enabling the attachment of various pharmacophores or biomolecules. The cyclohexyl substituent provides steric bulk and lipophilicity, influencing the compound's solubility and metabolic stability.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These compounds have been explored as antimicrobial agents, antiviral agents, and even as components in materials science applications. The specific modification of the triazole ring with a chloromethyl group enhances its reactivity, making it an attractive building block for medicinal chemists. For instance, researchers have utilized this compound to develop novel inhibitors of enzymes involved in cancer metabolism by leveraging its ability to form stable covalent bonds with key residues.

The synthesis of 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. One common approach begins with the condensation of cyclohexylamine with propargyl bromide to form cyclohexyl propargylamine. This intermediate is then subjected to azidation followed by copper-catalyzed triazolization (CuAAC), yielding the desired triazole derivative. Subsequent chlorination using reagents such as N-chlorosuccinimide (NCS) introduces the chloromethyl functionality. This synthetic route exemplifies the elegance of transition-metal-catalyzed reactions in constructing complex heterocyclic systems.

One of the most compelling aspects of this compound is its utility in fragment-based drug discovery. Researchers have employed 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole as a scaffold to identify novel inhibitors of protein-protein interactions (PPIs). By integrating this molecule into libraries of fragments and screening them against target proteins using techniques like X-ray crystallography or nuclear magnetic resonance (NMR), scientists have uncovered lead compounds that exhibit high affinity for disease-relevant targets. For example, studies have shown that derivatives of this compound can disrupt interactions between oncogenic proteins and their binding partners, offering promising avenues for anticancer therapy.

The role of computational chemistry has been instrumental in optimizing derivatives of 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole for improved pharmacokinetic properties. Molecular modeling techniques allow researchers to predict how modifications to the molecule will affect its binding affinity and metabolic stability. By integrating experimental data with computational predictions, virtual screening campaigns have been designed to identify optimal analogs with enhanced efficacy and reduced toxicity. This synergy between experimental synthesis and computational analysis underscores the importance of interdisciplinary approaches in modern drug development.

Recent advances in biocatalysis have also opened new possibilities for utilizing 4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole as a substrate for enzyme-mediated reactions. Enzymes such as cytochrome P450 monooxygenases can be engineered to introduce specific functional groups into the molecule under mild conditions. This enzymatic approach not only improves atom economy but also reduces waste generation compared to traditional synthetic methods. Such green chemistry strategies align with global efforts to promote sustainable pharmaceutical manufacturing.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas like materials science and agrochemicals. For instance, researchers have explored its use as a crosslinking agent in polymer chemistry due to its ability to form stable covalent bonds under controlled conditions. Similarly, derivatives of this triazole have shown promise as bioactive molecules that can modulate plant growth or protect crops from pathogens without harmful environmental side effects.

In conclusion,4-(chloromethyl)-1-cyclohexyl-1H-1,2,3-triazole (CAS No. 1247185-18-7) stands out as a multifaceted compound with broad utility across multiple domains of chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules while offering opportunities for innovation through interdisciplinary approaches such as fragment-based drug discovery,computational chemistry,and biocatalysis.